2-(3-Piperidinyl)ethyl propyl ether hydrochloride
Overview
Description
“2-(3-Piperidinyl)ethyl propyl ether hydrochloride” is a chemical compound with the molecular formula C10H22ClNO and a molecular weight of 207.74 . It is commonly used in proteomics research .
Molecular Structure Analysis
The molecular structure of “2-(3-Piperidinyl)ethyl propyl ether hydrochloride” can be represented by the SMILES notation: CCCOCCC1CCCNC1.Cl . This notation represents the structure of the molecule in a linear format, which can be used to generate a 3D structure for further analysis.Scientific Research Applications
Proteomics Research
In the field of proteomics , this compound is utilized for the study of protein interactions and functions. It serves as a reagent in the identification and quantification of proteins, particularly in the analysis of post-translational modifications .
Neuroscience
2-(3-Piperidinyl)ethyl propyl ether hydrochloride: is applied in neuroscience research to explore neural signaling pathways. It may act as a modulator for neurotransmitter receptors or ion channels, aiding in the understanding of neurological disorders .
Pharmacology
Within pharmacology, this chemical is used to investigate the pharmacodynamics and pharmacokinetics of new drug candidates. It can be part of assays that measure drug affinity and efficacy at target sites .
Biochemistry
In biochemistry, the compound finds application in enzyme kinetics studies and the exploration of metabolic pathways. It may be involved in the synthesis of biomolecules or serve as an inhibitor to study enzyme mechanisms .
Medicinal Chemistry
2-(3-Piperidinyl)ethyl propyl ether hydrochloride: is significant in medicinal chemistry for drug design and development. It’s used to create novel compounds with potential therapeutic effects, especially in the design of molecules with piperidine structures, which are common in many pharmaceuticals .
Organic Synthesis
This compound is valuable in organic synthesis, particularly in the synthesis of complex organic molecules. It can be used as a building block for the construction of larger, more complex structures, including natural product synthesis .
Analytical Chemistry
In analytical chemistry, it’s employed in the development of new analytical methods. It could be used as a standard or reference compound in chromatography and mass spectrometry to ensure the accuracy and precision of analytical results .
Chemical Synthesis
Lastly, 2-(3-Piperidinyl)ethyl propyl ether hydrochloride plays a role in chemical synthesis, where it may be used as a reagent or catalyst in various chemical reactions to produce a wide range of chemical products .
Safety and Hazards
properties
IUPAC Name |
3-(2-propoxyethyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO.ClH/c1-2-7-12-8-5-10-4-3-6-11-9-10;/h10-11H,2-9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFFKPXGKIVNTQB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOCCC1CCCNC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Piperidinyl)ethyl propyl ether hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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